Cas no 5292-20-6 (2-methyl-3,3-diphenylpropanoic acid)

2-Methyl-3,3-diphenylpropanoic acid is a substituted propanoic acid derivative featuring a methyl group at the 2-position and two phenyl groups at the 3-position. This structure imparts steric and electronic properties that make it useful in organic synthesis, particularly as an intermediate in pharmaceutical and fine chemical applications. The diphenyl substitution enhances stability and influences reactivity, while the carboxylic acid functionality allows for further derivatization. Its well-defined molecular framework is advantageous for studying structure-activity relationships in medicinal chemistry. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in research and industrial processes.

2-methyl-3,3-diphenylpropanoic acid structure

5292-20-6 structure

Product Name:2-methyl-3,3-diphenylpropanoic acid

CAS No:5292-20-6

MF:C₁₆H₁₆O₂

MW:240.297044754028

CID:387376

PubChem ID:274369

Update Time:2025-06-07

2-methyl-3,3-diphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzenepropanoicacid, a-methyl-b-phenyl-
- 2-methyl-3,3-diphenylpropanoic acid
- AKOS010488472
- SCHEMBL4098441
- NSC120396
- EN300-1865680
- DTXSID00298046
- NSC-120396
- 5292-20-6
- Inchi： 1S/C16H16O2/c1-12(16(17)18)15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,15H,1H3,(H,17,18)
- InChI Key： CIQHVMOSBKCPLI-UHFFFAOYSA-N
- SMILES： OC(C(C)C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 240.11508
Monoisotopic Mass: 240.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

2-methyl-3,3-diphenylpropanoic acid Pricemore >>

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Enamine	EN300-1865680-0.05g	2-methyl-3,3-diphenylpropanoic acid	5292-20-6	0.05g	$348.0	2023-09-18
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